Cas no 2227844-87-1 ((2S)-4-2-fluoro-3-(trifluoromethyl)phenylbutan-2-ol)

• Product Name: (2S)-4-2-fluoro-3-(trifluoromethyl)phenylbutan-2-ol
• CAS No: 2227844-87-1
• MF: C₁₁H₁₂F₄O
• MW: 236.205997467041
• CID: 5883722
• PubChem ID: 165742281
• Update Time: 2025-05-22

(2S)-4-2-fluoro-3-(trifluoromethyl)phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-2-fluoro-3-(trifluoromethyl)phenylbutan-2-ol
• EN300-1973661
• 2227844-87-1
• (2S)-4-[2-fluoro-3-(trifluoromethyl)phenyl]butan-2-ol

• Inchi： 1S/C11H12F4O/c1-7(16)5-6-8-3-2-4-9(10(8)12)11(13,14)15/h2-4,7,16H,5-6H2,1H3/t7-/m0/s1
• InChI Key： XNXLKTSSGUTMHS-ZETCQYMHSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1CC[C@H](C)O

Computed Properties

• Exact Mass: 236.08242765g/mol
• Monoisotopic Mass: 236.08242765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-2-fluoro-3-(trifluoromethyl)phenylbutan-2-ol

(2S)-4-(2-Fluoro-3-Trifluoromethylphenyl)Butan-2-Ol: A Comprehensive Overview

The compound (2S)-4-(2-fluoro-3-trifluoromethylphenyl)butan-2-ol (CAS No. 2227844-87-1) is a highly specialized organic molecule with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its chiral center at the second carbon of the butanol backbone, which imparts unique stereochemical properties. The presence of a fluorine atom and a trifluoromethyl group on the aromatic ring further enhances its chemical reactivity and biological activity. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents.

Structural Analysis and Synthesis

The molecular structure of (2S)-4-(2-fluoro-3-trifluoromethylphenyl)butan-2-ol consists of a four-carbon chain (butanol) with a hydroxyl group (-OH) at the second carbon. The aromatic ring attached to the fourth carbon is substituted with a fluorine atom at the ortho position and a trifluoromethyl group at the meta position. This substitution pattern not only stabilizes the molecule through resonance effects but also contributes to its unique electronic properties.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess (ee). Researchers have employed chiral catalysts, such as palladium-based complexes, to achieve selective formation of the (S)-enantiomer. These methods are particularly valuable in drug discovery, where stereochemistry plays a critical role in determining biological activity.

Chemical Properties and Reactivity

(2S)-4-(2-fluoro-3-trifluoromethylphenyl)butan-2-ol exhibits interesting chemical reactivity due to the electron-withdrawing effects of the fluorine and trifluoromethyl groups. These groups deactivate the aromatic ring, making it less susceptible to electrophilic substitution reactions. However, they also enhance the acidity of the hydroxyl proton, facilitating nucleophilic substitution reactions under specific conditions.

Recent studies have explored its reactivity in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures for drug development. The compound's ability to undergo these transformations without compromising its stereochemistry makes it an attractive building block in organic synthesis.

Biological Activity and Applications

(2S)-4-(2-fluoro-3-trifluoromethylphenyl)butan-2-ol has demonstrated promising biological activity in recent assays. Preclinical studies suggest that it may serve as a lead compound for developing agents targeting specific G-protein coupled receptors (GPCRs). Its unique structure allows for interactions with these receptors, potentially modulating their activity in ways that could treat various diseases, including cardiovascular disorders and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has found utility in agrochemicals. Its ability to inhibit certain enzymes involved in plant growth regulation makes it a candidate for developing safer pesticides and herbicides. Ongoing research is focused on optimizing its bioavailability and reducing potential off-target effects.

Environmental Impact and Safety Considerations

While (2S)-4-(2-fluoro-3-trifluoromethylphenyl)butan-2-ol holds great promise for various applications, its environmental impact must be carefully evaluated. Studies indicate that it is biodegradable under aerobic conditions, minimizing its long-term persistence in natural ecosystems. However, further research is required to assess its potential toxicity to aquatic organisms and soil microorganisms.

Safety protocols for handling this compound emphasize proper ventilation and personal protective equipment due to its potential irritant properties. Occupational exposure limits are being established based on recent toxicological data to ensure worker safety in manufacturing facilities.

Future Directions and Research Opportunities

The future of (2S)-4-(2-fluoro-3-trifluoromethylphenyl)butan-2-ol lies in exploring its versatility as a chiral building block for drug discovery. Researchers are investigating novel synthetic pathways that incorporate this compound into larger molecular frameworks with enhanced bioactivity. The integration of artificial intelligence (AI) tools for virtual screening is expected to accelerate this process by predicting optimal binding affinities for target proteins.

Moreover, green chemistry approaches are being applied to optimize its synthesis by reducing waste generation and energy consumption. These efforts align with global sustainability goals while maintaining high standards of product quality.

Conclusion

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